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Compound of Interest

Compound Name: Ethaboxam-d5

Cat. No.: B1154700 Get Quote

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling Ethaboxam-d5. The following procedures for

personal protective equipment (PPE), handling, and disposal are based on safety data for the

parent compound, Ethaboxam, and are intended to ensure the safe use of this product in a

laboratory environment.[1][2] Ethaboxam-d5 is a deuterated isotope of Ethaboxam, a fungicide

used to control fungal infections in crops.[1][2]

Hazard Identification and Classification
While a specific Safety Data Sheet (SDS) for Ethaboxam-d5 is not readily available, the

hazards are expected to be consistent with the non-labeled compound, Ethaboxam.

Ethaboxam is often supplied as a neat solid or as a standard solution, which may introduce

additional hazards from the solvent.[1][3][4] The primary hazards associated with handling

Ethaboxam are summarized below.
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Hazard Classification Description Source

Acute Toxicity
Harmful if swallowed or

inhaled.[3][5]
GHS Category 4

Eye Irritation
Causes serious eye irritation.

[3][5]
GHS Category 2A

Aquatic Toxicity
Very toxic to aquatic life with

long-lasting effects.[4]
GHS Category 1

Flammability

If in a flammable solvent (e.g.,

acetonitrile), it can be a highly

flammable liquid and vapor.[3]

[5]

GHS Category 2

Personal Protective Equipment (PPE)
A comprehensive PPE plan is critical to minimize exposure risk. The following equipment must

be worn when handling Ethaboxam-d5.

PPE Category Item Specification Rationale

Eye & Face Protection
Chemical splash goggles or a

face shield.[6][7]

Protects against splashes and

dust, preventing serious eye

irritation.[5]

Hand Protection

Chemical-resistant, waterproof

gloves (e.g., Nitrile, Neoprene).

[6][7][8]

Prevents skin contact. Studies

show gloves significantly

reduce pesticide exposure.[8]

Body Protection
Long-sleeved shirt and long

pants, or a lab coat.[6]

Minimizes skin contact with

dust or splashes.

Respiratory Protection

NIOSH-approved particulate

respirator (e.g., N95) or an air-

purifying respirator with an HE

filter.[6]

Required to prevent inhalation

of harmful dust or aerosols.[5]

[6]
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Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational workflow is essential for safety. All handling of Ethaboxam-
d5, particularly when working with the neat solid, should occur within a certified chemical fume

hood or a ventilated enclosure to control exposure.

1. Preparation:

Ensure the work area (fume hood) is clean and uncluttered.

Verify that an appropriate chemical spill kit is accessible.

Confirm that safety shower and eyewash stations are operational.

Don all required PPE as specified in the table above.

2. Handling the Compound:

Carefully open the container to avoid generating airborne dust.

Use dedicated spatulas and weighing papers for portioning the compound.

If creating a solution, slowly add the solid to the solvent to prevent splashing.

Keep the container tightly sealed when not in use.[4][5]

3. Post-Handling & Cleanup:

Decontaminate all surfaces and equipment used during the procedure.

Wipe the exterior of the primary container before returning it to storage.

Remove PPE in the correct order to avoid cross-contamination: gloves first, followed by lab

coat, then eye protection, and finally the respirator.

Wash hands thoroughly with soap and water after removing PPE.[6]
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Caption: Workflow for the safe handling of Ethaboxam-d5.
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Disposal Plan
Chemical waste and contaminated materials must be disposed of in accordance with all local,

regional, and national regulations.[4][5] Never dispose of Ethaboxam-d5 down the drain or in

general waste.

1. Waste Segregation:

Solid Waste: All disposable materials that have come into contact with Ethaboxam-d5 (e.g.,

gloves, weighing papers, paper towels) should be placed in a dedicated, sealed, and clearly

labeled hazardous waste container.

Liquid Waste: Solutions containing Ethaboxam-d5 should be collected in a sealed, labeled,

and appropriate hazardous waste container.

2. Container Management:

Waste containers must be kept closed except when adding waste.

Label containers with "Hazardous Waste," the full chemical name ("Ethaboxam-d5"), and

the primary hazards (e.g., "Toxic," "Aquatic Hazard").

3. Final Disposal:

Arrange for pickup and disposal through your institution's Environmental Health and Safety

(EHS) office or a certified hazardous waste contractor.
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Caption: Disposal workflow for Ethaboxam-d5 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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